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Compound of Interest

Compound Name: SJB3-019A

Cat. No.: B15583144 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of a stock solution of the USP1 inhibitor, SJB3-019A, using Dimethyl Sulfoxide (DMSO) as the

solvent. Adherence to these guidelines is crucial for ensuring the stability, activity, and reliable

performance of SJB3-019A in various experimental settings.

Compound Information
SJB3-019A is a potent and novel small-molecule inhibitor of Ubiquitin-Specific Protease 1

(USP1).[1][2][3] By inhibiting USP1, SJB3-019A promotes the degradation of Inhibitor of DNA

Binding 1 (ID1), a key protein involved in cell proliferation and differentiation.[2][4] This

mechanism makes SJB3-019A a valuable tool for research in cancer biology and DNA damage

repair pathways.[4]
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Property Value Source

Molecular Weight 276.25 g/mol [1][4][5][6]

Molecular Formula C16H8N2O3 [1][4][5][6]

CAS Number 2070015-29-9 [1][2][4]

Appearance Light yellow to yellow solid [1]

Purity
≥95% to 99.88% (varies by

supplier)
[3][6][7]

Solubility in DMSO
≥10.85 mg/mL (with gentle

warming)
[4][5]

Solubility in Water Insoluble [4]

Solubility in Ethanol Insoluble [4]

Mechanism of Action: USP1 Inhibition
SJB3-019A exerts its biological effects by inhibiting the deubiquitinating activity of USP1. This

leads to an increase in the ubiquitination and subsequent proteasomal degradation of its

substrates, most notably ID1. The downregulation of ID1 can, in turn, affect downstream

signaling pathways, such as the PI3K/AKT pathway, leading to the induction of apoptosis and

cell cycle arrest in cancer cells.[8][9]
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Figure 1: Simplified signaling pathway of SJB3-019A action.

Experimental Protocols
Materials and Equipment

SJB3-019A (solid powder)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials (amber or wrapped in foil)

Calibrated analytical balance

Vortex mixer
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Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Preparation of a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for in vitro experiments. Calculations can be adjusted for different desired

concentrations.

Calculation:

To prepare a 10 mM stock solution, the required mass of SJB3-019A can be calculated using

the following formula:

Mass (mg) = Desired Concentration (M) x Molecular Weight ( g/mol ) x Volume (L) x 1000

(mg/g)

For 1 mL (0.001 L) of a 10 mM (0.01 M) solution:

Mass (mg) = 0.01 mol/L * 276.25 g/mol * 0.001 L * 1000 mg/g = 2.7625 mg

Procedure:

Acclimatize: Allow the vial of SJB3-019A powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Carefully weigh out 2.76 mg of SJB3-019A powder and transfer it to a sterile

microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the SJB3-019A
powder.

Dissolution: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.

Gentle warming (e.g., in a 37°C water bath for a few minutes) and/or sonication can be used

to aid dissolution if necessary.[2][4] Visually inspect the solution to ensure there are no

visible particulates.
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Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

highly recommended to aliquot the stock solution into smaller, single-use volumes in sterile,

light-protected tubes.[10]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-

term storage (up to 2 years).[1]

Concentration
Mass of SJB3-019A
for 1 mL DMSO

Mass of SJB3-019A
for 5 mL DMSO

Mass of SJB3-019A
for 10 mL DMSO

1 mM 0.276 mg 1.38 mg 2.76 mg

5 mM 1.38 mg 6.91 mg 13.81 mg

10 mM 2.76 mg 13.81 mg 27.62 mg

20 mM 5.53 mg 27.63 mg 55.25 mg

Preparation of Working Solutions
For cell-based assays, the DMSO stock solution must be further diluted in the appropriate

aqueous buffer or cell culture medium to the final desired working concentration.

Important Considerations:

DMSO Toxicity: The final concentration of DMSO in the experimental medium should be kept

low, typically below 0.5%, as higher concentrations can be toxic to cells.[10] Always include a

vehicle control (medium with the same final concentration of DMSO) in your experiments.

Precipitation: To prevent the compound from precipitating out of the aqueous solution, it is

recommended to make serial dilutions of the DMSO stock solution in DMSO first, before

adding the final diluted sample to the aqueous medium.
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Figure 2: Experimental workflow for SJB3-019A stock solution preparation.

Safety Precautions
Handle SJB3-019A in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Avoid inhalation of the powder and contact with skin and eyes.

Consult the Material Safety Data Sheet (MSDS) provided by the supplier for complete safety

information.

Troubleshooting
Issue Possible Cause Solution

Compound does not fully

dissolve

Insufficient mixing or low

temperature. Contaminated

DMSO (absorbed water).

Vortex for a longer period. Use

gentle warming (37°C) or

sonication. Use fresh,

anhydrous DMSO.

Precipitation in aqueous

medium

Compound is not soluble at the

desired concentration in the

aqueous buffer.

Perform serial dilutions in

DMSO before adding to the

aqueous medium. Decrease

the final working concentration.

Loss of compound activity
Improper storage; repeated

freeze-thaw cycles.

Aliquot the stock solution into

single-use tubes. Ensure

storage at the recommended

temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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